Cas no 1427501-71-0 (benzyl N-(2-bromo-6-iodophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-6-iodophenyl)carbamate
• CAS No: 1427501-71-0
• MF: C₁₄H₁₁BrINO₂
• MW: 432.051115274429
• MDL: MFCD23703407
• CID: 4937056
• PubChem ID: 71743149
• Update Time: 2025-10-29

benzyl N-(2-bromo-6-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• BENZYL (2-BROMO-6-IODOPHENYL)CARBAMATE
• benzyl N-(2-bromo-6-iodophenyl)carbamate

• MDL： MFCD23703407
• Inchi： 1S/C14H11BrINO2/c15-11-7-4-8-12(16)13(11)17-14(18)19-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,17,18)
• InChI Key： VURDYCHCHCISIJ-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3

Additional information on benzyl N-(2-bromo-6-iodophenyl)carbamate

Comprehensive Overview of Benzyl N-(2-bromo-6-iodophenyl)carbamate (CAS No. 1427501-71-0)

Benzyl N-(2-bromo-6-iodophenyl)carbamate (CAS No. 1427501-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring both bromo and iodo substituents on its phenyl ring, serves as a versatile intermediate in the synthesis of complex molecules. Its carbamate functional group further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like Benzyl N-(2-bromo-6-iodophenyl)carbamate has surged, driven by their role in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are increasingly exploring its potential in designing targeted therapies and small-molecule inhibitors, aligning with trends in personalized medicine. The compound's CAS No. 1427501-71-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical synthesis.

The synthesis of Benzyl N-(2-bromo-6-iodophenyl)carbamate involves multi-step protocols, often starting from 2-bromo-6-iodoaniline. Its benzyl carbamate moiety provides stability under various reaction conditions, a feature highly valued in peptide mimetics and prodrug development. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a topic frequently queried in chemical forums.

From an industrial perspective, scalability and green chemistry principles are now integral to producing CAS No. 1427501-71-0. Innovations in catalytic halogenation and solvent-free reactions have reduced environmental impact while maintaining yield—a key concern for sustainable manufacturing. This aligns with the broader industry shift toward eco-friendly intermediates, a hot topic in patent filings.

Beyond pharmaceuticals, Benzyl N-(2-bromo-6-iodophenyl)carbamate finds niche applications in liquid crystal formulations and organic electronics, where its halogen atoms facilitate precise molecular alignment. Such interdisciplinary uses underscore its importance in advanced materials research, another area of growing online searches.

Quality control of CAS No. 1427501-71-0 remains a priority, with stringent GMP standards applied to batches intended for biological studies. FAQs often address its storage conditions (typically 2–8°C under inert gas) and shelf-life optimization—practical considerations for laboratory users.

In summary, Benzyl N-(2-bromo-6-iodophenyl)carbamate exemplifies how multifunctional intermediates bridge synthetic chemistry and applied sciences. Its dual halogenation pattern and carbamate group continue to inspire innovations across therapeutics and material engineering, solidifying its status as a compound of enduring scientific interest.